Cas no 1617-92-1 (5-heptyl-[1,3,4]oxadiazol-2-ylamine)

• Product name: 5-heptyl-[1,3,4]oxadiazol-2-ylamine
• CAS No: 1617-92-1
• MF: C₉H₁₇N₃O
• MW: 183.250781774521
• CID: 904609
• PubChem ID: 23273707

5-heptyl-[1,3,4]oxadiazol-2-ylamine Chemical and Physical Properties

Names and Identifiers

• 5-heptyl-[1,3,4]oxadiazol-2-ylamine
• 5-heptyl-1,3,4-oxadiazol-2-amine
• DTXSID20632221
• AKOS009255039
• 1617-92-1

• Inchi： InChI=1S/C9H17N3O/c1-2-3-4-5-6-7-8-11-12-9(10)13-8/h2-7H2,1H3,(H2,10,12)
• InChI Key： HVCJQPHATQRPMW-UHFFFAOYSA-N
• SMILES： CCCCCCCC1=NN=C(O1)N

Computed Properties

• Exact Mass: 183.13731
• Monoisotopic Mass: 183.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 64.9Ų

Experimental Properties

• PSA: 64.94